Cas no 23419-43-4 (4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone)

4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone is a specialized pyridazinone derivative with potential applications in medicinal chemistry and pharmacological research. Its structure incorporates a trifluoromethylphenyl group, enhancing lipophilicity and metabolic stability, while the pyrrolidinyl ethyl moiety may influence receptor binding affinity. The compound’s unique scaffold makes it a candidate for studying enzyme inhibition or modulation of biological pathways, particularly in CNS or inflammatory targets. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. The presence of the trifluoromethyl group also improves bioavailability and resistance to oxidative degradation, making it a valuable intermediate for drug discovery.
4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone structure
23419-43-4 structure
Product Name:4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone
CAS No:23419-43-4
MF:C23H22F3N3O
MW:413.435495853424
CID:259186
PubChem ID:211586
Update Time:2025-06-12

4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone,4-phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-
    • 4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl ]-3(2H)-pyridazinone
    • DTXSID80946078
    • 4-phenyl-2-(2-pyrrolidin-1-ylethyl)-6-[3-(trifluoromethyl)phenyl]pyridazin-3-one
    • 4-phenyl-2-[2-(pyrrolidin-1-yl)ethyl]-6-[3-(trifluoromethyl)phenyl]pyridazin-3(2h)-one
    • 4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone
    • 4-Phenyl-2-(2-(pyrrolidin-1-yl)ethyl)-6-(3-(trifluoromethyl)phenyl)pyridazin-3(2H)-one
    • Ridaflon
    • 23419-43-4
    • 3(2H)-PYRIDAZINONE, 4-PHENYL-2-(2-(1-PYRROLIDINYL)ETHYL)-6-(3-(TRIFLUOROMETHYL)PHENYL)-
    • Ridaflone
    • UNII-Z4OA2THZ0C
    • 3(2H)-Pyridazinone, 4-phenyl-2-(2-(1-pyrrolidinyl)ethyl)-6-(alpha,alpha,alpha-trifluoro-m-tolyl)-
    • 2,3-Dihydro-4-phenyl-2-(2-(1-pyrrolidinyl)ethyl)-6-(3-trifluormethylpheyl)-3-pyridazinon
    • Q27294990
    • Z4OA2THZ0C
    • 4-Phenyl-2-(2-(1-pyrrolidinyl)ethyl)-6-(alpha,alpha,alpha-trifluoro-m-tolyl)-3(2H)-pyridazinone
    • Ridaflonum
    • 4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone
    • Inchi: 1S/C23H22F3N3O/c24-23(25,26)19-10-6-9-18(15-19)21-16-20(17-7-2-1-3-8-17)22(30)29(27-21)14-13-28-11-4-5-12-28/h1-3,6-10,15-16H,4-5,11-14H2
    • InChI Key: QZZKQYACHMVOFV-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C=C(C2C=CC=CC=2)C(N(CCN2CCCC2)N=1)=O)(F)F

Computed Properties

  • Exact Mass: 413.17166
  • Monoisotopic Mass: 413.17149682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91

4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P998430-5mg
4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone
23419-43-4
5mg
$483.00 2023-05-17
TRC
P998430-10mg
4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone
23419-43-4
10mg
$896.00 2023-05-17
TRC
P998430-25mg
4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone
23419-43-4
25mg
$2004.00 2023-05-17
TRC
P998430-50mg
4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone
23419-43-4
50mg
$3766.00 2023-05-17
TRC
P998430-100mg
4-Phenyl-2-[2-(1-pyrrolidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]-3(2H)-pyridazinone
23419-43-4
100mg
$ 9200.00 2023-09-06

Additional information on 4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone

Research Briefing on 4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone (CAS: 23419-43-4)

The compound 4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone (CAS: 23419-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridazinone derivative is being investigated for its potential therapeutic applications, particularly in the context of neurological disorders and inflammatory diseases. Recent studies have focused on its mechanism of action, pharmacokinetics, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

One of the key findings from the latest research is the compound's ability to modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This property makes it a promising candidate for the treatment of conditions such as Parkinson's disease and depression. Additionally, its trifluoromethyl group enhances its metabolic stability, which is a critical factor in drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with target proteins.

In vitro and in vivo studies have demonstrated that 4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. This suggests its potential application in treating chronic inflammatory diseases like rheumatoid arthritis. Furthermore, its pharmacokinetic profile, including bioavailability and half-life, has been evaluated in preclinical models, showing favorable results for further clinical development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is also exploring its potential synergies with existing therapeutics to enhance its clinical utility. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 4-Phenyl-2-2-(1-pyrrolidinyl)ethyl-6-3-(trifluoromethyl)phenyl-3(2H)-pyridazinone represents a compelling area of research with significant therapeutic potential. Continued investigation into its molecular mechanisms and clinical applications will be essential to fully realize its benefits in the treatment of complex diseases.

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